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Compound of Interest

Compound Name:
2-(2-Bromoethyl)cyclopentan-1-

one

Cat. No.: B2877809 Get Quote

Essential Safety and Handling Guide for 2-(2-
Bromoethyl)cyclopentan-1-one
Chemical Identifier: 2-(2-Bromoethyl)cyclopentan-1-one CAS Number: 89892-90-0 Molecular

Formula: C₇H₁₁BrO[1]

This document provides crucial safety protocols and operational guidance for the handling and

disposal of 2-(2-Bromoethyl)cyclopentan-1-one. The information is compiled from available

data for this specific chemical and supplemented with safety information from structurally

similar compounds due to the absence of a comprehensive Safety Data Sheet (SDS).

Researchers must always perform a risk assessment prior to beginning any new procedure.

Hazard Identification and Classification
Based on available data, 2-(2-Bromoethyl)cyclopentan-1-one is classified as an irritant. Data

from analogous compounds suggest it may also be harmful if swallowed and potentially

combustible.[2]
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Hazard

Classification
GHS Hazard Code Hazard Statement GHS Pictogram

Skin Irritation H315 Causes skin irritation.
GHS07 (Exclamation

Mark)

Eye Irritation H319
Causes serious eye

irritation.

GHS07 (Exclamation

Mark)

Specific target organ

toxicity — single

exposure

H335
May cause respiratory

irritation.

GHS07 (Exclamation

Mark)

Allergic Skin Reaction

(Potential)
H317

May cause an allergic

skin reaction.[3]

GHS07 (Exclamation

Mark)

Organ Damage

(Potential through

prolonged exposure)

H373

May cause damage to

organs through

prolonged or repeated

exposure.[3]

GHS08 (Health

Hazard)

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory to ensure personal safety

when handling this compound.[3][4][5]
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Protection Type Required Equipment Specifications and Rationale

Eye & Face Protection
Chemical safety goggles and

face shield

Must be worn at all times.

Goggles provide a seal against

splashes and vapors.[6][7][8] A

face shield offers an additional

layer of protection for the

entire face.[7]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile, Neoprene)

Inspect gloves for integrity

before each use.[6] Wear

sleeves over the outside of the

gloves.[8] Contaminated

gloves must be removed

carefully, avoiding skin contact,

and disposed of as hazardous

waste.[4]

Body Protection
Flame-retardant lab coat or

chemical-resistant coveralls

A fully fastened lab coat

provides a primary barrier.[7]

For larger quantities or tasks

with a higher splash risk,

chemical-resistant coveralls

are recommended.[7][9] Do

not allow contaminated

clothing to leave the

workplace.[3]

Respiratory Protection
Use in a certified chemical

fume hood

All handling of this chemical

that may produce vapors,

including weighing and

transfers, must be conducted

inside a chemical fume hood to

prevent respiratory exposure.

[4][5][10]
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This step-by-step guide outlines the procedures for the safe handling, storage, and disposal of

2-(2-Bromoethyl)cyclopentan-1-one.

Preparation and Engineering Controls
Location: All work must be performed in a well-ventilated laboratory inside a certified

chemical fume hood.[4][5][10]

Emergency Equipment: Ensure an operational safety shower and eyewash station are

immediately accessible and unobstructed.

Spill Kit: A spill kit containing an inert absorbent material (e.g., sand, silica gel, vermiculite)

should be readily available.[4][11]

Chemical Handling Protocol
Don PPE: Before entering the handling area, put on all required PPE as specified in the table

above.

Grounding: To prevent static discharge, which could be an ignition source, ground and bond

the container and receiving equipment, especially during transfers of larger quantities.[4][10]

Aliquotting/Transfer: Use only non-sparking tools for transfers.[5][10] Perform all transfers

slowly and carefully to minimize splashing or aerosol generation.

Post-Handling: After handling, wash hands and any potentially exposed skin thoroughly with

soap and water.[10][11] Decontaminate the work area.

First Aid and Accidental Exposure
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Exposure Route Immediate Action Required

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do so.[4][11] Seek immediate medical attention.

Skin Contact

Take off immediately all contaminated clothing.

[10][11] Wash the affected area with soap and

plenty of water for at least 15 minutes.[3][4] If

skin irritation or a rash occurs, seek medical

attention.[3]

Inhalation

Move the person to fresh air and keep them in a

position comfortable for breathing.[3][4][10] If

the person feels unwell or has difficulty

breathing, call a poison center or doctor.[10]

Ingestion

Do NOT induce vomiting.[4][11] Rinse the

mouth with water.[3][11] Never give anything by

mouth to an unconscious person.[3] Call a

physician or poison control center immediately.

[4][11]

Spill Response
Evacuate: Alert others in the immediate area and evacuate if necessary.

Ventilate: Ensure the chemical fume hood is operating.

Contain: Wearing full PPE, cover the spill with an inert, non-combustible absorbent material.

[4][11]

Collect: Use non-sparking tools to carefully scoop the absorbed material into a suitable,

sealable container labeled for hazardous waste disposal.[3][11]

Decontaminate: Clean the spill area thoroughly.

Storage
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Store in a tightly closed container in a cool, dry, and well-ventilated place.[4][10]

Keep away from heat, sparks, open flames, and other ignition sources.[4][5][10][11]

Store locked up and away from incompatible materials such as strong oxidizing agents and

strong bases.[5][10][12]

Disposal
All waste, including empty containers, contaminated absorbents, and used PPE, must be

considered hazardous.

Dispose of contents and containers at an approved waste disposal facility in accordance with

all local, regional, and national regulations.[3][4][10][11] Do not dispose of it in drains or the

environment.[3][11]

Experimental Workflow Diagram
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Safe Handling Workflow for 2-(2-Bromoethyl)cyclopentan-1-one

Preparation

Handling Protocol

Emergency Response

Perform Risk Assessment

Verify Fume Hood & 
Emergency Equipment

Don Required PPE

Handle Chemical in Fume Hood

Store or Dispose of Properly Accidental Exposure Spill

J

End Procedure Follow First Aid Measures Execute Spill Response Plan

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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